Cas no 564484-67-9 (1-(prop-2-en-1-yl)piperidine-2,5-dione)

• Product Name: 1-(prop-2-en-1-yl)piperidine-2,5-dione
• CAS No: 564484-67-9
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 1018471
• PubChem ID: 45088369
• Update Time: 2025-11-01

1-(prop-2-en-1-yl)piperidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-propen-1-yl)-2,5-Piperidinedione
• 2,5-Piperidinedione,1-(2-propenyl)-(9CI)
• 1-(prop-2-en-1-yl)piperidine-2,5-dione
• DTXSID701285961
• 1-prop-2-enylpiperidine-2,5-dione
• 2,5-Piperidinedione, 1-(2-propenyl)-
• DB-323531
• 564484-67-9
• AT27120
• EN300-1720513
• 1-Allylpiperidine-2,5-dione
• MFCD13178919

• Inchi： 1S/C8H11NO2/c1-2-5-9-6-7(10)3-4-8(9)11/h2H,1,3-6H2
• InChI Key： MUDXHDUUTQZHFM-UHFFFAOYSA-N
• SMILES： O=C1CCC(CN1CC=C)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones

Additional information on 1-(prop-2-en-1-yl)piperidine-2,5-dione

1-(prop-2-en-1-yl)piperidine-2,5-dione (CAS No. 564484-67-9): An Overview of a Promising Compound in Medicinal Chemistry

1-(prop-2-en-1-yl)piperidine-2,5-dione (CAS No. 564484-67-9) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as piperaquine derivative, belongs to the class of piperidinones and is characterized by its distinctive molecular structure, which includes a piperidine ring and an alkene substituent. The compound's chemical formula is C₉H₁₃NO₂, and it has a molecular weight of 167.20 g/mol.

The synthesis of 1-(prop-2-en-1-yl)piperidine-2,5-dione involves several well-established organic reactions, including the formation of the piperidine ring and the introduction of the propenyl group. Recent studies have focused on optimizing the synthetic pathways to improve yield and purity, making the compound more accessible for further research and development.

In terms of its physical properties, 1-(prop-2-en-1-yl)piperidine-2,5-dione is a white crystalline solid with a melting point of approximately 135°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

The biological activity of 1-(prop-2-en-1-yl)piperidine-2,5-dione has been extensively studied in recent years. One of the most promising areas of research is its potential as an antiparasitic agent. Studies have shown that this compound exhibits significant activity against various parasitic organisms, including those responsible for malaria and other tropical diseases. The mechanism of action appears to involve disruption of parasite metabolism and inhibition of key enzymatic pathways.

In addition to its antiparasitic properties, 1-(prop-2-en-1-yl)piperidine-2,5-dione has also shown promise in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(prop-2-en-1-yl)piperidine-2,5-dione has been investigated to understand its behavior in vivo. Studies have shown that it is rapidly absorbed after oral administration and has a moderate half-life, allowing for sustained therapeutic effects. However, further research is needed to optimize dosing regimens and evaluate long-term safety.

Toxicity studies have indicated that 1-(prop-2-en-1-yl)piperidine-2,5-dione is generally well-tolerated at therapeutic doses. However, like any new compound, it is essential to conduct comprehensive safety assessments before advancing to clinical trials. Preclinical data suggest that it has a favorable safety profile, with no significant adverse effects observed at relevant concentrations.

The potential applications of 1-(prop-2-en-1-yl)piperidine-2,5-dione extend beyond its direct therapeutic uses. Its unique chemical structure makes it an attractive candidate for drug discovery programs aimed at developing novel compounds with improved efficacy and reduced side effects. Researchers are exploring its use as a lead compound for the development of new drugs targeting various diseases.

In conclusion, 1-(prop-2-en-1-yl)piperidine-2,5-dione (CAS No. 564484-67-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its antiparasitic and neuroprotective properties make it a valuable candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.